Cas no 5219-00-1 (2-(4-methoxyphenyl)-3-oxobutanenitrile)

2-(4-methoxyphenyl)-3-oxobutanenitrile structure
5219-00-1 structure
Product Name:2-(4-methoxyphenyl)-3-oxobutanenitrile
CAS No:5219-00-1
MF:C11H11NO2
MW:189.210542917252
CID:936522
PubChem ID:224017
Update Time:2025-04-19

2-(4-methoxyphenyl)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methoxyphenyl)-3-oxobutanenitrile
    • AC1L5CZG
    • AC1Q4QN8
    • CTK1H4757
    • MolPort-002-497-330
    • NSC12224
    • SureCN1095499
    • (+/-)-acetyl(4-methoxyphenyl)acetonitrile
    • AKOS016048313
    • EN300-338487
    • 5219-00-1
    • 2-(4-methoxyphenyl)-3-oxobutyronitrile
    • SCHEMBL1095499
    • CS-0272034
    • NSC-12224
    • MFCD08067472
    • DB-291877
    • AKOS001848001
    • AB01316478-02
    • DTXSID00279310
    • NCGC00319516-01
    • 63895-78-3
    • 2-(4-methoxyphenyl)-3-oxo-butanenitrile
    • Inchi: 1S/C11H11NO2/c1-8(13)11(7-12)9-3-5-10(14-2)6-4-9/h3-6,11H,1-2H3
    • InChI Key: RCHYZFMBSVFQPT-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C(C#N)C(C)=O

Computed Properties

  • Exact Mass: 189.07900
  • Monoisotopic Mass: 189.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.109g/cm3
  • Boiling Point: 287.8ºC at 760 mmHg
  • Flash Point: 124ºC
  • Refractive Index: 1.518
  • PSA: 50.09000
  • LogP: 1.89138
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